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Compound of Interest

Permanganic acid (HMnQO4),
Compound Name: )
cesium salt

Cat. No.: B083906

Introduction

Gravimetric analysis is a cornerstone of quantitative chemical analysis, relying on the
measurement of mass to determine the amount of an analyte. One effective method for the
determination of cesium is through precipitation as cesium permanganate (CsMnOa). This
technique leverages the low solubility of cesium permanganate in cold water to quantitatively
separate cesium from a sample solution. The resulting precipitate is then washed, dried, and
weighed, with the mass of the precipitate being directly proportional to the amount of cesium in
the original sample. This method is particularly useful for its simplicity and accuracy, provided
that potential interferences are properly managed. The fundamental principle of this analysis is
the reaction of cesium ions (Cs*) with permanganate ions (MnOa™~) to form the sparingly
soluble salt, CsMnOa.

Quantitative Data Summary

The accuracy of this gravimetric method hinges on the low solubility of cesium permanganate,
especially at reduced temperatures. Key physical and chemical properties of the precipitate are
summarized below.
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Property Value Source
Chemical Formula CsMnOa [1112]
Molar Mass 251.84 g/mol [1][2]
Appearance Purple crystals [1]
Solubility in Water 0.97¢g/Latl°C [1]
2.3g/lLat19°C [1]

12.5¢g/L at59 °C [1]

Decomposition Temperature 200-300 °C [1]

Experimental Protocol: Determination of Cesium as
Permanganate

This protocol details the step-by-step procedure for the gravimetric determination of cesium by
precipitation with a permanganate salt.

1. Principle

Cesium ions (Cs*) react with permanganate ions (MnOa4~) in solution to form a solid precipitate
of cesium permanganate (CsMnQa). By controlling the temperature to minimize the solubility of
the precipitate, cesium can be quantitatively isolated. The mass of the dried precipitate is used
to calculate the concentration of cesium in the original sample.

Reaction: Cs*(aq) + MnOa~(aq) » CsMnOa(s)
2. Reagents and Materials

o Precipitating Agent: Saturated solution of ammonium permanganate ((NH4)MnQa) or
potassium permanganate (KMnQOa4). Note: Ammonium permanganate is preferred if
ammonium salts are present in the sample to avoid co-precipitation.[3]

o Sample Solution: An aqueous solution containing an unknown quantity of cesium ions.
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e Wash Solution: Ice-cold deionized water.
e Apparatus:

o Glass beakers

o Graduated cylinders

o Pipettes

o Ice bath

o Stirring rods

o Suction filtration apparatus (e.g., Gooch crucible with fritted disc or Bichner funnel)

o Filter paper (if using Buchner funnel)

o Drying oven

o Desiccator

o Analytical balance (readable to 0.1 mg)
3. Procedure
e Sample Preparation:

o Pipette a precisely measured volume of the cesium-containing sample solution into a
beaker.

o If the sample volume is large, carefully evaporate it to a smaller, more manageable volume
(e.g., 20-30 mL) on a hot plate. Avoid boiling to prevent splashing.[4]

» Precipitation:

o Place the beaker containing the sample solution in an ice bath and allow it to cool to a
temperature just above 0 °C.[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scribd.com/document/461170697/cesio
https://www.scribd.com/document/461170697/cesio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o While gently stirring the sample, slowly add a slight excess of the pre-cooled precipitating
agent (ammonium or potassium permanganate solution). The formation of a purple
precipitate indicates the presence of cesium permanganate.

o Continue stirring for 1-2 minutes to ensure thorough mixing.

e Digestion:

o Allow the beaker to stand in the ice bath for at least 30 minutes. This "digestion” period
allows for the complete precipitation of cesium permanganate and promotes the formation
of larger, more easily filterable crystals.

« Filtration and Washing:

[e]

Weigh a clean, dry Gooch crucible to a constant weight.

o Pre-cool the crucible in the ice bath.

o Set up the suction filtration apparatus with the pre-weighed, cooled crucible.
o Carefully decant the supernatant liquid through the crucible.

o Transfer the precipitate into the crucible using a stirring rod and a small amount of ice-cold
deionized water to rinse the beaker.

o Wash the precipitate in the crucible with two or three small portions of ice-cold deionized
water to remove any soluble impurities. Apply suction after each wash.

e Drying and Weighing:

[e]

Place the crucible containing the precipitate in a drying oven set to 110 °C. Caution: Do
not exceed the decomposition temperature of ~200 °C.[1]

[e]

Dry the precipitate for at least one hour, or until a constant mass is achieved.

o

Transfer the crucible to a desiccator and allow it to cool completely to room temperature.

[¢]

Weigh the crucible and its contents accurately on an analytical balance.
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o Repeat the drying and cooling cycle until two consecutive weighings agree within £0.2 mg.
. Calculation

Calculate the mass of the CsMnOa precipitate:

o Mass of Precipitate = (Mass of Crucible + Dried Precipitate) - (Mass of empty Crucible)

Calculate the gravimetric factor (GF) for cesium:

o GF = (Atomic Mass of Cs) / (Molar Mass of CsMnQa4)

o GF =132.90545 g/mol / 251.8406 g/mol = 0.5277

Calculate the mass of cesium in the sample:

o Mass of Cesium = Mass of Precipitate x GF

Calculate the concentration of cesium in the original sample:

o Concentration (g/L) = Mass of Cesium (g) / Volume of original sample (L)
. Management of Interferences

Ammonium lons: If potassium permanganate is used as the precipitant, ammonium ions in
the sample can co-precipitate. To avoid this, it is recommended to use ammonium
permanganate as the precipitating agent, since ammonium permanganate is highly soluble
and will not interfere.[3]

Other Alkali Metals: Rubidium and potassium form permanganates that are also sparingly
soluble and can co-precipitate if present in high concentrations. Separation steps may be
required prior to cesium analysis if these ions are present.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric analysis protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://apps.dtic.mil/sti/html/tr/AD0632283/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Sample Preparation
(Evaporation if needed)

Cool Sample in Ice Bath
(>0 °C)

Begin Precipitation

Reaction v& Isolation

Precipitation
(Add cold (NH4)MnOa)

Digestion
(Allow to stand in ice bath)

Filtration
(Suction through pre-weighed crucible)

Washing
(Use ice-cold H20)

Transfer to Oven

Ana e/sis

Drying
(Oven at 110 °C)

;

Cooling
(Desiccator)

l

Weighing
(To constant mass)

;

Calculation
(Determine Cesium mass)

Click to download full resolution via product page

Caption: Workflow for gravimetric determination of cesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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